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Compound of Interest

Compound Name:
Gamitrinib TPP

hexafluorophosphate

Cat. No.: B2561785 Get Quote

Essential Safety and Handling Guide for
Gamitrinib TPP Hexafluorophosphate
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with Gamitrinib TPP
hexafluorophosphate. The following procedures are designed to ensure a safe laboratory

environment and minimize risks associated with the handling of this compound.

While Gamitrinib TPP hexafluorophosphate is not classified as a hazardous substance or

mixture, adherence to standard laboratory safety protocols and the use of appropriate personal

protective equipment (PPE) are crucial.[1]

Chemical and Physical Properties
A summary of the available quantitative data for Gamitrinib TPP hexafluorophosphate is

provided below. It is important to note that many physical and chemical properties have not

been determined.
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Property Value

Molecular Formula C₅₂H₆₅F₆N₃O₈P₂

Molecular Weight 1036.03 g/mol

CAS Number 1131626-47-5

Appearance Solid

Odor No data available

pH No data available

Melting/Freezing Point No data available

Boiling Point/Range No data available

Flash Point No data available

Water Solubility No data available

Personal Protective Equipment (PPE)
The use of full personal protective equipment is recommended to prevent contact and ensure

safety.[1]

PPE Category Specifications

Eye Protection Wear chemical safety goggles or a face shield.

Hand Protection Use compatible chemical-resistant gloves.

Skin and Body Protection
Wear a lab coat, long pants, and closed-toe

shoes. Ensure skin is not exposed.

Respiratory Protection

In case of inadequate ventilation or the

formation of dust or aerosols, use a NIOSH-

approved respirator.
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Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Ensure that a safety shower and an eyewash station are readily accessible.[1]

Precautions for Safe Handling:

Avoid inhalation of dust, vapors, mist, or gas.[1]

Prevent contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Keep the container tightly sealed when not in use.[1]

Storage Conditions:

Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.[1]

Recommended storage temperatures:

Powder: -20°C for 3 years or 4°C for 2 years.[1]

In solvent: -80°C for 2 years or -20°C for 1 year.[1][2]

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids. Remove contact

lenses if present. Seek medical attention.[1]

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes. Seek

medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Avoid

mouth-to-mouth resuscitation.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[1]

Special Hazards: Combustion may produce irritant fumes.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[1]

Spill Response and Disposal Plan
In the event of a spill, a clear and immediate response is critical to containment and cleanup.

Accidental Release Measures:

Evacuate: Evacuate personnel to a safe area.[1]

Ventilate: Ensure adequate ventilation of the area.

Contain: Prevent further leakage or spillage if it is safe to do so. Keep the material away from

drains and water sources.[1]
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Absorb: For solutions, absorb with a finely-powdered liquid-binding material such as

diatomite or universal binders.[1]

Clean: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Dispose: Collect all contaminated material for disposal according to the guidelines below.[1]

Immediate Response Containment & Cleanup Final Steps

Spill Occurs Evacuate Area Alert Supervisor & Safety Officer Assess Spill Size & Hazard Don Appropriate PPE Contain Spill Absorb with Inert Material Decontaminate Surfaces Collect Waste Dispose of Waste Properly Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Disposal:

Dispose of contaminated material in accordance with local, state, and federal regulations.[1]

Do not allow the product to enter drains or watercourses.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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